Cas no 1006473-73-9 (4-((1H-Pyrazol-1-yl)methoxy)benzoic acid)

• Product Name: 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid
• CAS No: 1006473-73-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD04967845
• CID: 3058372
• PubChem ID: 19618611
• Update Time: 2025-10-29

4-((1H-Pyrazol-1-yl)methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid
• 1006473-73-9
• 4-((1H-Pyrazol-1-yl)methoxy)benzoicacid
• 4-(1H-pyrazol-1-ylmethoxy)benzoic acid
• AKOS000306629
• STK349366
• 4-(pyrazol-1-ylmethoxy)benzoic acid
• MFCD04967845
• CS-0366113

• MDL： MFCD04967845
• Inchi： 1S/C11H10N2O3/c14-11(15)9-2-4-10(5-3-9)16-8-13-7-1-6-12-13/h1-7H,8H2,(H,14,15)
• InChI Key： XJJIRLJNHVPGJI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CN1C=CC=N1

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid

Introduction to 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid (CAS No. 1006473-73-9)

4-((1H-Pyrazol-1-yl)methoxy)benzoic acid (CAS No. 1006473-73-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid consists of a benzene ring substituted with a methoxy group linked to a pyrazole ring. This arrangement imparts specific physicochemical properties that make it an attractive candidate for drug design and development. The methoxy group enhances the lipophilicity of the molecule, while the pyrazole ring provides additional functional groups that can interact with biological targets.

Recent studies have highlighted the pharmacological activities of 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its therapeutic potential, 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid has been explored for its use as a building block in organic synthesis. Its unique structure allows for the facile introduction of additional functional groups, enabling the synthesis of more complex molecules with tailored properties. This versatility makes it an invaluable tool for chemists working on the development of new materials and pharmaceuticals.

The synthesis of 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid has been optimized through various methods, including transition-metal-catalyzed coupling reactions and nucleophilic substitution reactions. These synthetic routes have been refined to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications.

In terms of safety and handling, 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid is generally considered to be stable under standard laboratory conditions. However, proper precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE).

The future prospects for 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid are promising. Ongoing research is focused on further elucidating its biological activities and mechanisms of action, as well as optimizing its pharmacokinetic properties for clinical use. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale.

In conclusion, 4-((1H-Pyrazol-1-yl)methoxy)benzoic acid (CAS No. 1006473-73-9) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and diverse biological activities make it an important molecule for scientists and researchers working in medicinal chemistry, pharmaceutical development, and organic synthesis.